Cas no 89023-02-9 (2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-)

89023-02-9 structure
Product name:2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-
2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-
- (4-nitrophenyl) 3-(4-ethoxyphenyl)prop-2-enoate
- 4-Nitrophenyl 3-(4-ethoxyphenyl)prop-2-enoate
- DTXSID00751323
- 89023-02-9
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- Inchi: InChI=1S/C17H15NO5/c1-2-22-15-8-3-13(4-9-15)5-12-17(19)23-16-10-6-14(7-11-16)18(20)21/h3-12H,2H2,1H3
- InChI Key: XCCXWFSXYRHGEX-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.09502258g/mol
- Monoisotopic Mass: 313.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 3.9
2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)- Related Literature
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Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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